Cas no 1361601-74-2 (2,4-Dihydroxy-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2,4-Dihydroxy-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361601-74-2
• MF: C₁₂H₅Cl₃F₃NO₂
• MW: 358.527810811996
• CID: 4800196
• Update Time: 2025-05-19

2,4-Dihydroxy-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dihydroxy-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H5Cl3F3NO2/c13-5-2-1-4(9(14)10(5)15)8-6(20)3-7(12(16,17)18)19-11(8)21/h1-3H,(H2,19,20,21)
• InChI Key： RTFZSLWCNCJCFK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(NC(C(F)(F)F)=CC=1O)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 518
• XLogP3: 4
• Topological Polar Surface Area: 49.3

Additional information on 2,4-Dihydroxy-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine

2,4-Dihydroxy-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2,4-Dihydroxy-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361601-74-2) is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of pyridine derivatives and is characterized by its unique substitution pattern. The molecule features a pyridine ring with hydroxyl groups at positions 2 and 4, a trichlorophenyl group at position 3, and a trifluoromethyl group at position 6. These substituents contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of electron-withdrawing groups like the trifluoromethyl group enhances the molecule's stability and reactivity. This makes it an attractive candidate for use in advanced chemical synthesis and catalysis. Researchers have also explored the potential of this compound in designing new drug delivery systems due to its ability to interact with biological molecules in a controlled manner.

The synthesis of 2,4-Dihydroxy-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of the trichlorophenyl precursor. This is followed by a series of coupling reactions to introduce the hydroxyl and trifluoromethyl groups onto the pyridine ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product.

In terms of applications, this compound has shown promise in the development of novel pesticides and herbicides. Its ability to inhibit key enzymes involved in plant growth has made it a valuable component in agricultural chemicals. Additionally, ongoing research is exploring its potential as an intermediate in the synthesis of more complex pharmaceutical compounds. For example, studies have demonstrated its role in the development of antiviral agents targeting specific viral enzymes.

One of the most intriguing aspects of this compound is its interaction with biological systems. Recent experiments have shown that it exhibits selective cytotoxicity against certain cancer cell lines while showing minimal toxicity to normal cells. This property makes it a potential candidate for further investigation in oncology research. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for its use in treating inflammatory diseases.

From a structural standpoint, the trifluoromethyl group at position 6 plays a critical role in stabilizing the molecule's conformation. This substitution also influences its solubility properties, making it suitable for use in both aqueous and organic solvents. The trichlorophenyl group, on the other hand, contributes to the molecule's aromaticity and electronic characteristics. These features collectively enhance its versatility in various chemical reactions.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure of this compound. Advanced molecular modeling techniques have revealed that the hydroxyl groups at positions 2 and 4 significantly influence the molecule's reactivity by creating electron-rich regions on the pyridine ring. This understanding has facilitated the design of more efficient synthetic pathways and improved our ability to predict its behavior in different chemical environments.

In conclusion, 2,4-Dihydroxy-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361601-74-2) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it is poised to play an increasingly important role in both academic and industrial settings.